N-(2,5-difluorobenzyl)-1-methoxypropan-2-amine

• IUPAC Name: N-[(2,5-difluorophenyl)methyl]-1-methoxypropan-2-amine
• InChI: InChI=1S/C11H15F2NO/c1-8(7-15-2)14-6-9-5-10(12)3-4-11(9)13/h3-5,8,14H,6-7H2,1-2H3
• InChI Key: CDDZYXCZNKAXRZ-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NCC1=C(C=CC(=C1)F)F
• Molecular Formula: C11H15F2NO
• DSSTOX Substance ID: DTXSID70389571
• Molecular Weight: 215.24 g/mol
• CAS No.: 355814-29-8

Description

N-(2,5-difluorobenzyl)-1-methoxypropan-2-amine, commonly known as 'DF-MPM', is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields of research. DF-MPM belongs to the class of psychoactive substances and is a derivative of the well-known amphetamine compound.

Scientific Research Applications

Advanced Oxidation Processes for Degradation

N-(2,5-difluorobenzyl)-1-methoxypropan-2-amine, as part of nitrogen-containing compounds, is noted for its resistance to conventional degradation processes. Advanced oxidation processes (AOPs) have been highlighted for their efficacy in mineralizing such nitrogen-containing compounds, thereby improving the overall treatment schemes in the textile, agricultural, and chemical industries. The degradation of amines through AOPs involves specific attack mechanisms by oxidants on nitrogen atoms, showcasing the significance of AOPs in dealing with resistant nitrogen-containing compounds like this compound (Bhat & Gogate, 2021).

Role in Adsorption and Removal of Contaminants

The compound is associated with the adsorption and removal of persistent environmental pollutants. Specifically, amines with functionalities similar to this compound are employed in the adsorption and removal of perfluorinated compounds (PFCs) from water or wastewater. The adsorption process is intricately affected by the compound’s interaction with various adsorbents, demonstrating the compound's potential role in environmental cleanup and pollution control (Du et al., 2014).

Functionalization in Organic Synthesis

This compound, due to its amine group, can be part of selective functionalization processes in organic chemistry. Metalloporphyrin-catalyzed C-H bond functionalization processes, including amination, are significant in organic synthesis, wherein compounds like this compound may find utility. Such processes are crucial for creating complex molecules, potentially expanding the compound’s application in pharmaceuticals and material science (Che et al., 2011).

Applications in Catalysis and CO2 Capture

The amine functionality of this compound implicates its potential utility in catalysis and CO2 capture. Amine-functionalized metal–organic frameworks (MOFs), which can exhibit similar functional groups, have been extensively studied for their roles in CO2 capture and catalysis, highlighting the significance of such functionalities in environmental and chemical engineering processes (Lin et al., 2016).